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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855564

The term "Mitoridine" presents a significant challenge within the scientific and chemical
literature, as it does not correspond to a well-defined and publicly documented chemical
compound. Extensive searches for its chemical structure, properties, and biological activity
have yielded ambiguous and often contradictory information, suggesting that "Mitoridine" may
be a proprietary name not widely disclosed, a rarely studied compound, or potentially a
typographical error for other similarly named therapeutic agents.

While a specific CAS Number, 3911-19-1, is occasionally associated with "Mitoridine," detailed
information regarding the corresponding structure and associated experimental data is
conspicuously absent from major chemical and pharmacological databases. This lack of
concrete data prevents the compilation of a comprehensive technical guide as requested.

Points of Confusion and Potential Misidentification

Investigations into "Mitoridine" frequently lead to confusion with several other established
drugs, highlighting the importance of precise chemical nomenclature in scientific research.
These compounds, while phonetically similar, possess distinct chemical structures and
pharmacological profiles:

o Midodrine: An alpha-adrenergic agonist used to treat orthostatic hypotension. Its structure is
well-characterized, and its mechanism of action involves the activation of adrenergic
receptors to increase vascular tone.[1][2]
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» Medetomidine: A synthetic sedative and analgesic, primarily used in veterinary medicine. It
acts as a potent alpha-2 adrenergic agonist.[3]

» Mitragynine: The primary active alkaloid in the plant Mitragyna speciosa (kratom). It is known
for its opioid-like effects and complex pharmacology.[4]

 Tinoridine: A non-steroidal anti-inflammatory drug (NSAID) with analgesic properties.[5]

« Tomatidine: A steroidal alkaloid found in tomatoes, which has been investigated for its
potential anti-inflammatory and muscle-building effects.[6][7][8][9]

» Mitotane: An adrenal cytotoxic agent used in the treatment of adrenocortical carcinoma.[10]

o Mitoxantrone: A synthetic anthracenedione derivative used as a chemotherapeutic agent and
for the treatment of multiple sclerosis.[11][12]

Given the absence of verifiable data for "Mitoridine," it is crucial for researchers, scientists,
and drug development professionals to ensure the correct identification of their compound of
interest. Misidentification based on phonetic similarity could lead to significant errors in
experimental design and interpretation.

Recommendations for Researchers
For professionals encountering the term "Mitoridine," the following steps are recommended:
» Verify the Chemical Abstract Service (CAS) Number: Cross-reference the CAS number with

multiple reputable chemical databases to confirm the associated chemical structure and
IUPAC name.

o Confirm the Chemical Structure: Whenever possible, obtain the definitive chemical structure
(e.g., through SMILES notation, InChl key, or a structural diagram) to avoid ambiguity.

o Consult Original Sources: If "Mitoridine" is mentioned in a publication or patent, refer to the
original source to ascertain the context and any provided structural information.

Until "Mitoridine" is unambiguously defined in the public domain with associated peer-
reviewed data, it is not possible to provide a detailed technical guide on its chemical structure,
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properties, and experimental protocols. Researchers should proceed with caution and prioritize
the accurate identification of the chemical entities they are investigating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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